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Compound of Interest

Compound Name: Anthracene

CAS No.: 120-12-7

Cat. No.: B1667546 Get Quote

Executive Summary & Critical Regulatory Update
WARNING: Regulatory Status Change (2023) Historically classified as IARC Group 3 (Not

classifiable), Anthracene was reclassified in 2023 by IARC Monograph Volume 133 as Group

2B (Possibly carcinogenic to humans). This reclassification is based on sufficient evidence of

carcinogenicity in experimental animals.[1] Consequently, all laboratory protocols must be

upgraded to treat Anthracene as a potential human carcinogen, moving beyond simple irritant

precautions.

This guide outlines the technical requirements for handling Anthracene, focusing on its three

primary hazards: carcinogenicity, photosensitization, and sublimation-driven inhalation risks.

Physicochemical Profile & Hazard Mechanism[2][3]
[4]
Anthracene is a polycyclic aromatic hydrocarbon (PAH) widely used in organic semiconductors

and scintillators. Its handling is complicated by specific physical behaviors that standard safety

training often overlooks.

The Sublimation Hazard
Unlike many solids that remain stable at room temperature, anthracene has a significant vapor

pressure relative to its toxicity. It sublimates, meaning it transitions directly from solid to gas.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1667546?utm_src=pdf-interest
https://www.benchchem.com/product/b1667546?utm_src=pdf-body
https://ec.europa.eu/health/scientific_committees/opinions_layman/en/electromagnetic-fields/glossary/ghi/iarc-classification.htm
https://www.benchchem.com/product/b1667546?utm_src=pdf-body
https://www.benchchem.com/product/b1667546?utm_src=pdf-body
https://www.benchchem.com/product/b1667546?utm_src=pdf-body
https://www.benchchem.com/product/b1667546?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Risk: Leaving a container open in a static environment (e.g., a balance outside a hood)

creates an immediate inhalation zone of anthracene vapor and micro-particulates.

Control: All manipulation must occur within a certified chemical fume hood.

Mechanism of Photosensitization
Anthracene is a potent photosensitizer. Upon exposure to UV radiation (300–400 nm), it

generates Reactive Oxygen Species (ROS), specifically singlet oxygen (

), which causes cellular damage.

The Phototoxic Pathway:

Absorption: Anthracene absorbs UV photon (

), entering an excited singlet state (

).[2]

Intersystem Crossing: It transitions to a long-lived triplet state (

).

Energy Transfer: The triplet state transfers energy to ground-state oxygen (

).

Damage: This generates singlet oxygen (

), a highly reactive species that oxidizes lipid membranes and DNA.

Quantitative Hazard Data
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Parameter Value Critical Implication

CAS Number 120-12-7 Unique Identifier

IARC Classification Group 2B
Treat as Carcinogen (Updated

2023)

Flash Point 121°C (Closed Cup)
Pre-heating risk; dust

explosion hazard

Auto-ignition 540°C
High, but dust clouds ignite

easily

Solubility
Insoluble in water; Soluble in

Benzene, Toluene, CS₂

Solvent choice dictates glove

selection

GHS Signals Warning / Danger
Aquatic Toxicity (Acute 1), Skin

Irritant

Engineering Controls & PPE Strategy
The "Barrier" Strategy
Reliance on standard nitrile gloves is insufficient when anthracene is dissolved in aromatic

solvents (e.g., Toluene), which permeate nitrile in <5 minutes.

Solid Handling: Nitrile gloves (Double gloving recommended) are acceptable for dry solid

handling if no organic solvents are present.

Solution Handling:

Toluene/Benzene Solvents: Use Viton® or Silver Shield/4H® laminate gloves.

Splash Protection: If using nitrile for dexterity, change immediately upon any splash

contact.

Light Protection
Due to the photosensitization risk described in Section 2.2, all anthracene solutions must be

handled in amber glassware or vessels wrapped in aluminum foil. Laboratory lighting should be
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UV-filtered if open processing is required.

Operational Protocols
Protocol A: Safe Weighing & Solubilization
Objective: To prepare a stock solution without generating inhalable dust or exposing the

operator to sublimated vapor.

Preparation:

Activate Ionizing Bar/Anti-static Gun (PAHs are static-prone).

Line the fume hood work surface with absorbent, plastic-backed bench paper.

Dim lab lights or use amber vessels.

Weighing:

Never weigh anthracene on an open bench. Use a balance inside a fume hood or a

vented balance enclosure.

Use an anti-static gun on the spatula and weighing boat before contact.

Transfer:

Transfer solid to the amber volumetric flask using a wide-mouth funnel to prevent dust

dispersion.

Immediately cap the stock bottle.

Solubilization:

Add solvent (e.g., Toluene) slowly.

Sonicate in a bath inside the hood (or covered) to aid dissolution. Do not heat above 50°C

to avoid vapor pressure buildup.

Protocol B: Emergency Spill Response
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Scenario: 5g of solid Anthracene spilled in the fume hood.

Isolate: Close hood sash immediately. Alert nearby personnel.

PPE Upgrade: Don double nitrile gloves (outer layer) and N95/P100 respirator if sash must

be raised significantly (though hood draft should protect you).

Dry Cleanup (Preferred):

Do NOT sweep (generates dust).

Use a HEPA-filtered vacuum if available.

Alternatively, cover spill with wet paper towels (dampened with water, not solvent) to

suppress dust, then scoop into a hazardous waste bag.

Decontamination: Wipe surface with a soap/water solution.[3][4] Avoid using organic solvents

for initial cleanup, as this spreads the carcinogen across the surface.

Visualizations
Handling Workflow
This diagram illustrates the "Closed-Loop" logic required to prevent sublimation and phototoxic

exposure.
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Caption: Operational workflow emphasizing static control and light protection to mitigate dust

and photochemical risks.

Photosensitization Mechanism
Understanding the molecular pathway of toxicity is crucial for justifying the use of amber

glassware.
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Caption: The photophysical pathway where Anthracene converts UV energy into cytotoxic

Singlet Oxygen.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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